Cas no 1286272-66-9 (4-[(3-Fluoro-2-nitrophenoxy)methyl]piperidine hydrochloride)

• Product Name: 4-[(3-Fluoro-2-nitrophenoxy)methyl]piperidine hydrochloride
• CAS No: 1286272-66-9
• MF: C₁₂H₁₆ClFN₂O₃
• MW: 290.718445777893
• CID: 4788348
• Update Time: 2025-10-21

4-[(3-Fluoro-2-nitrophenoxy)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Fluoro-2-nitrophenoxy)methyl]piperidine hydrochloride

• Inchi： 1S/C12H15FN2O3.ClH/c13-10-2-1-3-11(12(10)15(16)17)18-8-9-4-6-14-7-5-9;/h1-3,9,14H,4-8H2;1H
• InChI Key： MLDLJJGWAZHLHW-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1[N+](=O)[O-])OCC1CCNCC1

Computed Properties

• Exact Mass: 290.083
• Monoisotopic Mass: 290.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-[(3-Fluoro-2-nitrophenoxy)methyl]piperidine hydrochloride

Research Brief on 4-[(3-Fluoro-2-nitrophenoxy)methyl]piperidine hydrochloride (CAS: 1286272-66-9)

The compound 4-[(3-Fluoro-2-nitrophenoxy)methyl]piperidine hydrochloride (CAS: 1286272-66-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a piperidine ring and a fluoro-nitrophenoxy moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 4-[(3-Fluoro-2-nitrophenoxy)methyl]piperidine hydrochloride may interact with certain enzymes or receptors involved in neurological and inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on a subset of kinases, suggesting potential applications in treating neurodegenerative diseases or chronic inflammation.

The synthesis of 4-[(3-Fluoro-2-nitrophenoxy)methyl]piperidine hydrochloride has also been optimized in recent years. A 2022 paper in Organic Process Research & Development highlighted a scalable and efficient synthetic route, which improved yield and purity while reducing environmental impact. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

In addition to its pharmacological potential, the compound's physicochemical properties have been extensively studied. Its solubility, stability, and bioavailability profiles make it a suitable candidate for formulation development. Researchers have explored various delivery systems, including nanoparticles and liposomes, to enhance its therapeutic efficacy. These findings were summarized in a 2023 review article in Advanced Drug Delivery Reviews.

Despite these promising developments, challenges remain. For example, the compound's metabolic stability and potential off-target effects require further investigation. Ongoing studies are employing advanced techniques such as metabolomics and proteomics to address these questions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, 4-[(3-Fluoro-2-nitrophenoxy)methyl]piperidine hydrochloride (CAS: 1286272-66-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structure and biological activity underscore its potential as a therapeutic agent, while recent advancements in synthesis and formulation have paved the way for further exploration. Future studies will likely focus on elucidating its mechanism of action and optimizing its pharmacological profile for specific disease indications.